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Compound of Interest

Compound Name: 4,4'-Methylenedianiline

Cat. No.: B154101

Introduction: Understanding the Core
Characteristics of a Versatile Molecule

4,4'-Diaminodiphenylmethane (MDA), a primary aromatic amine, is a molecule of significant
industrial and research interest.[1][2] While its principal applications lie in the synthesis of high-
performance polymers such as polyurethanes and polyimides, its chemical functionalities also
make it a subject of investigation in various research domains, including drug development.[2]
[3][4][5][6] A thorough understanding of its physical properties is paramount for its safe
handling, effective application, and the innovative design of new materials and molecular
entities. This guide provides a comprehensive overview of the core physical characteristics of
MDA, underpinned by experimental data and methodologies, to support researchers, scientists,
and professionals in the field.

l. General and Organoleptic Properties

At room temperature, 4,4'-diaminodiphenylmethane is a solid material.[3][7] Its appearance can
range from a colorless or white crystalline solid to a pale yellow or tan flake or lump solid.[3][7]
[8] This variation in color is often attributed to oxidation or the presence of impurities, as the
compound can darken upon exposure to air and light. MDA possesses a faint, characteristic
amine-like or fish-like odor.[7][9]

Table 1: General and Organoleptic Properties of 4,4'-Diaminodiphenylmethane
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Property

Description

References

Physical Form

Crystalline solid, flakes, or

lumps

(31718l

Color

Colorless, white, pale yellow to

tan

(31718l

Odor

Faint amine-like or fish-like

[719]

Il. Fundamental Physicochemical Data

A precise understanding of the fundamental physicochemical properties of a compound is

critical for its application in synthesis and material science. These properties dictate the

conditions required for reactions, purification, and formulation.

Table 2: Key Physicochemical Properties of 4,4'-Diaminodiphenylmethane

Property Value References
Molecular Formula C13H1aN:2 [B1[71[10]
Molecular Weight 198.26 g/mol [B1[71[10]
_ _ 88-94 °C (190-201 °F; 361-367
Melting Point K [B171[10][11]
- _ 398-399 °C (748-750 °F) at
Boiling Point [71[9]
760 mmHg
Density 1.15 g/cm3 at 25 °C [O][11]
Flash Point 220 °C (428 °F) (closed cup) [7]

Vapor Pressure

1x 1077 mmHg at 25 °C

(calculated)

[9]

Vapor Density

6.8 (Air = 1)

[°]
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Experimental Determination of Key Physical Properties:
A Methodological Overview

The accurate determination of physical properties such as melting and boiling points is crucial
for identifying and assessing the purity of a substance.

Protocol 1: Determination of Melting Point using a Digital Melting Point Apparatus

e Principle: The melting point is the temperature at which a solid turns into a liquid at
atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow
temperature range.

e Methodology:

o Asmall, finely powdered sample of 4,4'-diaminodiphenylmethane is packed into a capillary
tube.

o The capillary tube is placed in the heating block of a digital melting point apparatus.
o The sample is heated at a controlled rate.

o The temperatures at which the first droplet of liquid appears and at which the entire
sample becomes liquid are recorded. This range is reported as the melting point.

o Causality: A broad melting point range can indicate the presence of impurities, which disrupt
the crystal lattice and lower the energy required to transition to a liquid state.
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Melting Point Determination Workflow
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Caption: Workflow for Solubility Determination by the Synthetic Method.

IV. Spectroscopic and Crystallographic Data

Spectroscopic and crystallographic data provide insights into the molecular structure, bonding,
and crystalline arrangement of 4,4'-diaminodiphenylmethane.

« Infrared (IR) Spectroscopy: The IR spectrum of MDA exhibits characteristic absorption bands
corresponding to its functional groups. These include N-H stretching vibrations of the primary
amine groups, C-H stretching of the aromatic rings and the methylene bridge, and C=C
stretching of the aromatic rings.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the different types of
protons in the molecule and their chemical environment. Signals corresponding to the
amine protons, aromatic protons, and the methylene bridge protons can be identified and
integrated to confirm the structure.

o 13C NMR: The carbon-13 NMR spectrum reveals the number of non-equivalent carbon
atoms in the molecule, further confirming its structure.
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e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
MDA and to study its fragmentation pattern. [12]The molecular ion peak (M+) would be
observed at an m/z corresponding to its molecular weight.

o Crystal Structure: 4,4'-diaminodiphenylmethane exists as a crystalline solid. [7]Its crystal
structure has been determined by X-ray diffraction, revealing the spatial arrangement of the
molecules in the solid state.

V. Thermal Stability and Safety Considerations

Understanding the thermal stability of 4,4'-diaminodiphenylmethane is crucial for its safe
storage and handling, particularly in industrial processes that may involve elevated
temperatures.

o Thermal Decomposition: When heated to decomposition, MDA can emit toxic fumes of
aniline and nitrogen oxides. * Polymerization: It may polymerize if heated above 125°C
(257°F). [9]* Incompatibilities: MDA is incompatible with strong oxidizing agents and acids.
[9] Given that 4,4'-diaminodiphenylmethane is classified as a potential human carcinogen
and can cause skin and respiratory irritation, strict adherence to safety protocols is
mandatory. [1][7][13][14][15][16]This includes the use of appropriate personal protective
equipment (PPE) such as gloves, safety glasses, and respiratory protection, and handling
the substance in a well-ventilated area. [13][14][15][16]

Conclusion

The physical properties of 4,4'-diaminodiphenylmethane are well-documented and provide a
solid foundation for its application in various scientific and industrial fields. From its
fundamental characteristics like melting and boiling points to its solubility profile and
spectroscopic signature, each piece of data contributes to a comprehensive understanding of
this important chemical intermediate. For researchers and drug development professionals, this
knowledge is indispensable for designing new synthetic routes, developing novel materials,
and ensuring the safe and effective use of this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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